Cas no 1396750-14-3 (5-{1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole)

• Product Name: 5-{1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole
• CAS No: 1396750-14-3
• MF: C₁₉H₂₁N₃O₄S₂
• MW: 419.517741918564
• CID: 6303312
• PubChem ID: 71784384
• Update Time: 2025-10-30

5-{1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole
• F6064-5579
• 5-[1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole
• 1396750-14-3
• 5-(1-((5-ethylthiophen-2-yl)sulfonyl)azetidin-3-yl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole
• AKOS024531191
• 5-{1-[(5-ethylthiophen-2-yl)sulfonyl]azetidin-3-yl}-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole
• VU0531290-1

• Inchi： 1S/C19H21N3O4S2/c1-3-15-8-9-18(27-15)28(23,24)22-11-14(12-22)19-20-17(21-26-19)10-13-6-4-5-7-16(13)25-2/h4-9,14H,3,10-12H2,1-2H3
• InChI Key： AJUOVSFAMKCXEZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(N1CC(C2=NC(CC3C=CC=CC=3OC)=NO2)C1)(=O)=O

Computed Properties

• Exact Mass: 419.09734851g/mol
• Monoisotopic Mass: 419.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-{1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole

Introduction to Compound with CAS No. 1396750-14-3 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 1396750-14-3 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups, which contribute to its unique chemical properties and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, focusing on its chemical structure, synthetic pathways, and most notably, its applications in contemporary pharmaceutical research.

The name of the compound, 5-{1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole, is a testament to its intricate molecular architecture. The presence of multiple heterocyclic rings, including a thiophene ring and an azetidine ring, along with functional groups such as sulfonyl and methoxy groups, makes this compound a promising candidate for various pharmacological applications. The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound with CAS No. 1396750-14-3 has shown promise in several preclinical studies due to its unique chemical properties. One of the most notable features of this compound is its ability to interact with biological targets in a selective manner. This selectivity is crucial for developing drugs that have minimal side effects and high efficacy.

The 5-{1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole moiety in the compound's structure plays a critical role in its pharmacological activity. The azetidine ring is known to be a versatile scaffold in drug design, often used in the development of antimicrobial and anti-inflammatory agents. The sulfonyl group enhances the compound's solubility and bioavailability, while the ethylthiophene ring contributes to its binding affinity for specific biological targets.

Recent studies have highlighted the potential of this compound as an inhibitor of certain enzymes involved in cancer cell proliferation. The mechanism of action involves the disruption of key signaling pathways that are essential for tumor growth and survival. By targeting these pathways, the compound exhibits potent anti-cancer properties in vitro and in vivo models. These findings have opened up new avenues for further research into developing novel anti-cancer therapies.

Another area where this compound has shown promise is in the treatment of neurological disorders. The ability of the 5-{1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole moiety to interact with neurotransmitter receptors has led to investigations into its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that the compound can modulate neurotransmitter release and improve cognitive function in animal models.

The synthetic route to this compound involves several key steps that require careful optimization. One crucial step is the formation of the azetidine ring, which can be achieved through various cycloaddition reactions or cyclization processes. Another important step is the introduction of the sulfonyl group, which can be accomplished using sulfonylation reactions under controlled conditions. The final step involves the attachment of the 2-methoxyphenylmethyl group, which can be achieved through nucleophilic substitution or other coupling reactions.

The use of computational methods has been instrumental in understanding the structural properties and pharmacological activity of this compound. Molecular modeling techniques have been employed to predict how the compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into optimizing the compound's structure for improved efficacy and reduced toxicity.

In conclusion, Compound with CAS No. 1396750-14-3 represents a significant advancement in pharmaceutical research due to its complex molecular structure and promising biological activities. The synthetic strategies developed for this compound offer a foundation for further exploration into related molecules with enhanced therapeutic potential. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel drugs targeting various diseases.